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Compound of Interest

Compound Name: E722-2648

Cat. No.: B11036654

For Researchers, Scientists, and Drug Development Professionals

Introduction

E722-2648 is a potent and specific small molecule inhibitor of the [3-catenin/B-cell lymphoma 9
(BCL9) protein-protein interaction.[1][2][3] By disrupting this complex, E722-2648 effectively
blocks oncogenic Wnt signaling, a pathway frequently dysregulated in various cancers,
particularly colorectal cancer (CRC).[4][5] In preclinical studies, E722-2648, also referred to as
C-1, has demonstrated antitumor activity in both CRC cell lines and xenograft mouse models.
[2][3][6] The compound has also been shown to disrupt cholesterol homeostasis in cancer
cells.[1][4] These application notes provide detailed protocols for the formulation of E722-2648
for intraperitoneal (IP) injection, along with methodologies for key experiments to assess its
biological activity.

Physicochemical and Biological Properties

A summary of the key quantitative data for E722-2648 is presented in the table below for easy
reference.
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Property Value Reference
Molecular Formula C21H30N20S:2 [1]
Molecular Weight 390.61 g/mol [7]

CAS Number 931963-55-2 [1]

Binding Affinity (ITC K_D_) 1.05 uM [2][8]

In Vitro Potency (ICso) 9 UM [2][8]

In Vivo Dosage (IP) 3-4 mg/kg [41[6]

Signaling Pathway and Mechanism of Action

E722-2648 targets a critical node in the canonical Wnt signaling pathway. In the "On-State" of

this pathway, B-catenin accumulates in the nucleus and forms a complex with T-cell

factor/lymphoid enhancer factor (TCF/LEF) transcription factors. This complex requires the

coactivator BCL9 to initiate the transcription of Wnt target genes, which drive cell proliferation.

E722-2648 competitively inhibits the interaction between 3-catenin and BCL9, thereby

preventing the assembly of the transcriptional complex and suppressing the expression of

oncogenes like AXIN2 and CD44.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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